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Compound of Interest

Compound Name: 1-Aminocyclohexanecarbonitrile

Cat. No.: B112763 Get Quote

Essential Safety and Handling Guide for 1-
Aminocyclohexanecarbonitrile
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 1-Aminocyclohexanecarbonitrile, tailored for researchers, scientists, and

professionals in drug development. Following these procedures is essential for ensuring

laboratory safety.

Hazard Identification and Quantitative Data
1-Aminocyclohexanecarbonitrile is a hazardous substance that requires careful handling. It

is harmful if swallowed, inhaled, or in contact with skin, and it can cause severe skin burns and

eye damage.[1][2] It may also cause respiratory irritation.[1]

Below is a summary of its key properties:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b112763?utm_src=pdf-interest
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminocyclohexanecarbonitrile
https://www.chemsrc.com/en/cas/5496-10-6_844469.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminocyclohexanecarbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₁₂N₂ [1][3]

Molecular Weight 124.18 g/mol [1][2][3]

Appearance Solid [4]

Boiling Point 236.2°C at 760 mmHg [2]

Flash Point 96.6°C [2]

Oral Toxicity (LDLo, rat) 200 mg/kg [5]

Dermal Toxicity (LDLo, rabbit) 200 mg/kg [5]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical. The following workflow outlines the

necessary steps from preparation to waste management.
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1. Preparation

2. Handling

3. Post-Handling & Disposal 4. Emergency Procedures

Don Appropriate PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Prepare Chemical Fume Hood

Proceed when ready

Gather Handling & Spill
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Weigh/Measure Compound
in Fume Hood

Proceed when ready

Perform Experimental
Procedures

Decontaminate Work Area Spill Response

If spill occurs

Exposure Response

If exposure occurs

Dispose of Chemical Waste

Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 1-Aminocyclohexanecarbonitrile.
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Procedural Guidance: Step-by-Step
Pre-Handling and Preparation

Engineering Controls: All work with 1-Aminocyclohexanecarbonitrile must be conducted in

a certified chemical fume hood.[2] Ensure adequate ventilation.[4][6]

Personal Protective Equipment (PPE): Before entering the work area, don the following PPE:

Hand Protection: Chemical-resistant nitrile gloves are required.[2][7][8][9] Inspect gloves

for any tears or punctures before use.[6]

Eye Protection: Wear tightly fitting safety goggles or a face shield.[2][6]

Skin and Body Protection: Wear a laboratory coat and ensure exposed skin is covered.[2]

For larger quantities or where splashing is likely, consider additional protective clothing.

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible. Have a spill kit with an inert absorbent material (e.g., sand or vermiculite)

prepared.[2]

Handling Protocol
Transport: When moving the chemical, keep it in a sealed, clearly labeled container.

Aliquotting and Weighing: Perform all manipulations, including weighing and transferring,

inside the chemical fume hood to prevent inhalation of dust or vapors.[2]

Reaction Setup: Keep all containers tightly closed when not in use.[4][6] Avoid contact with

incompatible materials such as strong oxidizing agents.[2]

Heating: Avoid direct heat, flames, and sparks.[2] If heating is necessary, use a well-

controlled system (e.g., a heating mantle or water bath).

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected skin with

copious amounts of soap and water for at least 15 minutes.[2][6] Seek medical attention if

irritation persists.[2]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][4] Remove contact lenses if present and

easy to do.[4] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[2][6] If breathing is difficult or symptoms persist,

seek medical attention.[2]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[2] Seek immediate

medical attention.[2]

Spill Response:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, cover the spill with an inert, non-combustible absorbent

material like sand or vermiculite.[2]

Sweep up the material and place it into a suitable, sealed container for hazardous waste

disposal.[4]

Do not allow the material to enter drains or water courses.[2]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Chemical Waste: All waste containing 1-Aminocyclohexanecarbonitrile must be treated as

hazardous waste. Dispose of contents and containers in accordance with local, regional, and

national regulations through an approved waste disposal plant.[2][4]

Contaminated Materials: Any PPE, absorbent materials, or labware that has come into

contact with the chemical must be disposed of as hazardous waste. Place these items in a

sealed, labeled container for disposal.

Decontamination: Thoroughly decontaminate all work surfaces and equipment after use.

Wash hands thoroughly after handling the chemical and before leaving the laboratory.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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